(2Z)-2-(benzenesulfonylhydrazinylidene)-N-(4-methylphenyl)chromene-3-carboxamide

• IUPAC Name: (2Z)-2-(benzenesulfonylhydrazinylidene)-N-(4-methylphenyl)chromene-3-carboxamide
• InChI: InChI=1S/C23H19N3O4S/c1-16-11-13-18(14-12-16)24-22(27)20-15-17-7-5-6-10-21(17)30-23(20)25-26-31(28,29)19-8-3-2-4-9-19/h2-15,26H,1H3,(H,24,27)/b25-23-
• InChI Key: GOYDXHZBCPFFIH-BZZOAKBMSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C2=CC3=CC=CC=C3OC2=NNS(=O)(=O)C4=CC=CC=C4
• Isomeric SMILES: CC1=CC=C(C=C1)NC(=O)C\2=CC3=CC=CC=C3O/C2=N\NS(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C23H19N3O4S
• Molecular Weight: 433.5 g/mol

Description

(2Z)-2-(benzenesulfonylhydrazinylidene)-N-(4-methylphenyl)chromene-3-carboxamide, also known as BSHC, is a chemical compound with potential applications in scientific research. This compound belongs to the class of chromene derivatives, which have been shown to exhibit a wide range of biological activities.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Several studies focus on the synthesis of chromene derivatives and their evaluation for antimicrobial properties. A protocol for synthesizing 1,2-bis(4-nitrophenyl)-1H-benzo[f]chromen-3-amine derivatives illustrated the use of p-toluenesulfonic acid (PTSA) as a catalyst, showing promising antituberculosis activity against Mycobacterium tuberculosis H37RV strain (Warekar et al., 2017). Another study synthesized novel 3-amino-N-benzyl-1-aryl-1H-benzo[f]chromene-2-carboxamides, demonstrating antibacterial effects against both Gram-negative and Gram-positive bacteria (Pouramiri et al., 2017).

Material Science and Polymer Synthesis

Research in material science has led to the development of novel poly(coumarin-amide)s using chromene derivatives. These polymers exhibit photosensitive properties and are explored for their potential in various applications, including photoluminescence and thermostability (Nechifor, 2009).

Organic Synthesis Techniques

Innovative methods for synthesizing chromene derivatives highlight the versatility of these compounds in organic chemistry. One approach involves a non-catalytic synthesis of 5,6-dihydrobenzo[h]quinolines from chromene precursors, showcasing the diverse synthetic routes available for creating complex heterocyclic compounds (Pratap & Ram, 2007). Another study presents a metal-free synthesis of 2-amino-5-oxo-4-aryl-4H,5H-pyrano[3,2-c]chromene-3-carboxamide, emphasizing eco-friendly and efficient synthetic strategies (Jadhav et al., 2018).